![molecular formula C16H19N3O2 B6541668 2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-propylacetamide CAS No. 1058485-70-3](/img/structure/B6541668.png)
2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-propylacetamide
Overview
Description
2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-propylacetamide, more commonly known as PAP-1, is a synthetic compound of interest to the scientific community. It is a small molecule that has been studied for its potential application in a variety of areas, including drug development, biochemistry, and physiology. PAP-1 has been found to possess a range of properties, including the ability to modulate certain biochemical pathways and physiological processes.
Scientific Research Applications
PAP-1 has been studied for its potential application in a variety of areas, including drug development, biochemistry, and physiology. In particular, PAP-1 has been found to possess a range of properties, including the ability to modulate certain biochemical pathways and physiological processes. Additionally, PAP-1 has been studied for its potential to act as an inhibitor of certain enzymes, including those involved in the metabolism of drugs and other compounds.
Mechanism of Action
The mechanism of action of PAP-1 is still not completely understood. However, it is believed to act as an inhibitor of certain enzymes, including those involved in the metabolism of drugs and other compounds. Additionally, PAP-1 has been found to interact with certain receptors in the body, including those involved in the regulation of certain biochemical pathways and physiological processes.
Biochemical and Physiological Effects
PAP-1 has been found to possess a range of biochemical and physiological effects. For instance, PAP-1 has been found to modulate certain biochemical pathways and physiological processes, including those involved in the metabolism of drugs and other compounds. Additionally, PAP-1 has been found to interact with certain receptors in the body, including those involved in the regulation of certain biochemical pathways and physiological processes.
Advantages and Limitations for Lab Experiments
PAP-1 has several advantages for use in laboratory experiments. For instance, PAP-1 is a small molecule, making it easier to store and handle in the laboratory. Additionally, PAP-1 is a synthetic compound, meaning that it can be synthesized in the laboratory in a relatively straightforward manner. However, there are also some limitations to using PAP-1 in laboratory experiments. For instance, PAP-1 has a relatively short half-life, meaning that it must be used quickly in order to achieve desired results. Additionally, PAP-1 is not a naturally occurring compound, meaning that it must be synthesized in the laboratory in order to be used.
Future Directions
Despite the advantages and limitations of PAP-1, there are still many potential future directions for its use. For instance, PAP-1 could be studied further for its potential application in drug development, biochemistry, and physiology. Additionally, PAP-1 could be further studied for its potential to act as an inhibitor of certain enzymes, including those involved in the metabolism of drugs and other compounds. Finally, PAP-1 could be further studied for its potential to interact with certain receptors in the body, including those involved in the regulation of certain biochemical pathways and physiological processes.
Synthesis Methods
PAP-1 is synthesized from a variety of starting materials, including 4-methylphenyl-6-oxo-1,6-dihydropyrimidin-1-yl acetamide, N-propylacetic acid, and sodium hydroxide. The synthesis begins with the reaction of 4-methylphenyl-6-oxo-1,6-dihydropyrimidin-1-yl acetamide and N-propylacetic acid in the presence of sodium hydroxide. This reaction results in the formation of the desired product, PAP-1.
properties
IUPAC Name |
2-[4-(4-methylphenyl)-6-oxopyrimidin-1-yl]-N-propylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O2/c1-3-8-17-15(20)10-19-11-18-14(9-16(19)21)13-6-4-12(2)5-7-13/h4-7,9,11H,3,8,10H2,1-2H3,(H,17,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHOAFVDEZFVCNL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)CN1C=NC(=CC1=O)C2=CC=C(C=C2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-oxo-4-(p-tolyl)pyrimidin-1(6H)-yl)-N-propylacetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-3-yl)methyl]acetamide](/img/structure/B6541586.png)
![2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(thiophen-2-yl)methyl]acetamide](/img/structure/B6541594.png)
![N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide](/img/structure/B6541602.png)
![methyl 4-{2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamido}benzoate](/img/structure/B6541607.png)
![2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide](/img/structure/B6541614.png)
![2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-4-yl)acetamide](/img/structure/B6541620.png)
![ethyl 2-(2-{2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamido}-1,3-thiazol-4-yl)acetate](/img/structure/B6541639.png)
![2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[4-(propan-2-yl)phenyl]acetamide](/img/structure/B6541647.png)
![2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-4-yl)methyl]acetamide](/img/structure/B6541655.png)
![2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(2-phenylethyl)acetamide](/img/structure/B6541661.png)
![N-[2-(2-methoxyphenyl)ethyl]-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide](/img/structure/B6541676.png)
![3-[2-(4-acetylpiperazin-1-yl)-2-oxoethyl]-6-(4-methylphenyl)-3,4-dihydropyrimidin-4-one](/img/structure/B6541682.png)
![N-[4-(diethylamino)-2-methylphenyl]-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide](/img/structure/B6541689.png)
![6-(4-methylphenyl)-3-{2-oxo-2-[4-(2-phenylethyl)piperazin-1-yl]ethyl}-3,4-dihydropyrimidin-4-one](/img/structure/B6541696.png)